Cas no 130339-07-0 (Diflumetorim)

Diflumetorim is a systemic fungicide belonging to the pyrimidinamine class, primarily used to control powdery mildew in various crops. Its mode of action involves inhibition of mitochondrial respiration by disrupting the electron transport chain at complex III, providing protective and curative effects. The compound exhibits strong translaminar and acropetal movement, ensuring thorough plant coverage. Diflumetorim is valued for its low application rates, high efficacy, and minimal phytotoxicity, making it suitable for integrated pest management (IPM) programs. Its selective activity minimizes impact on non-target organisms, contributing to sustainable agricultural practices. The chemical is compatible with many other agrochemicals, though tank-mix compatibility should always be verified prior to use.

Diflumetorim structure

Product name:Diflumetorim

CAS No:130339-07-0

MF:C₁₅H₁₆ClF₂N₃O

MW:327.75684928894

CID:166139

PubChem ID:15390131

Diflumetorim Chemical and Physical Properties

Names and Identifiers

- 4-Pyrimidinamine,5-chloro-N-[1-[4-(difluoromethoxy)phenyl]propyl]-6-methyl-
- 5-chloro-N-[1-[4-(difluoromethoxy)phenyl]propyl]-6-methylpyrimidin-4-amine
- Diflumetorim
- (RS)-5-chloro-N-{1-[4-(difluoromethoxy)phenyl]propyl}-6-methylpyrimidin-4-ylamine
- 5-chloro-N-[1-[4-(difluoromethoxy)phenyl]propyl]-6-methyl-4-pyrimidinamine
- rac-5-chloro-N-{(1R)-1-[4-(difluoromethoxy)phenyl]propyl}-6-methylpyrimidin-4-amine
- ubf-002
- Diflumetorim [iso]
- DIFLUMETORIM STANDARD
- diflumetorim (bsi, pa iso)
- PYRICUT
- UNII-HGZ4LD5DT9
- NS00133788
- NEKULYKCZPJMMJ-UHFFFAOYSA-N
- HGZ4LD5DT9
- CHEBI:82861
- 4-PYRIMIDINAMINE, 5-CHLORO-N-(1-(4-(DIFLUOROMETHOXY)PHENYL)PROPYL)-6-METHYL-
- Q19278300
- 5-chloro-N-{1-[4-(difluoromethoxy)phenyl]propyl}-6-methylpyrimidin-4-amine
- SCHEMBL23037
- DTXSID1057955
- 4-PYRIMIDINAMINE, 5-CHLORO-N-(1-(4-(DIFLUOROMETHOXY)PHENYL)PROPYL)-6-METHYL-, (+/-)-
- 5-CHLORO-N-(1-(4-(DIFLUOROMETHOXY)PHENYL)PROPYL)-6-METHYL-4-PYRIMIDINAMINE
- 130339-07-0
- FUMIJUNAN
- Inchi： InChI=1S/C15H16ClF2N3O/c1-3-12(21-14-13(16)9(2)19-8-20-14)10-4-6-11(7-5-10)22-15(17)18/h4-8,12,15H,3H2,1-2H3,(H,19,20,21)
- InChI Key： NEKULYKCZPJMMJ-UHFFFAOYSA-N
- SMILES： ClC1=C(C)N=CN=C1NC(C1C=CC(OC(F)F)=CC=1)CC

Computed Properties

Exact Mass: 327.09500
Monoisotopic Mass: 327.0949962g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 4.9
Tautomer Count: 3
Topological Polar Surface Area: 47Å²

Experimental Properties

Color/Form: Not determined
Density: 1.294
Melting Point: 46～50℃
Boiling Point: 431.796°C at 760 mmHg
Flash Point: 214.943°C
Refractive Index: 1.565
PSA: 47.04000
LogP: 4.67600
Solubility: Not determined

Diflumetorim Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D473393-10mg	Diflumetorim	130339-07-0		10mg	$1642.00	2023-05-18
TRC	D473393-1mg	Diflumetorim	130339-07-0		1mg	$207.00	2023-05-18

Diflumetorim Related Literature

1. Catalytic radical difluoromethoxylation of arenes and heteroarenes

Johnny?W. Lee,Weijia Zheng,Cristian A. Morales-Rivera,Peng Liu,Ming-Yu Ngai Chem. Sci. 2019 10 3217

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Diflumetorim

Diflumetorim: A Comprehensive Overview

Diflumetorim, also known by its CAS number 130339-07-0, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings, chemical structure, and the implications of Diflumetorim in various fields.

The chemical structure of Diflumetorim is characterized by a complex arrangement of functional groups that contribute to its reactivity and stability. Recent studies have highlighted its ability to act as a versatile intermediate in organic synthesis, making it a valuable tool in the development of novel compounds. Researchers have explored its role in catalytic processes, where it has demonstrated exceptional efficiency in facilitating key reactions under mild conditions.

One of the most promising applications of Diflumetorim lies in the field of materials science. Scientists have utilized this compound to synthesize advanced polymers with enhanced mechanical and thermal properties. These materials hold potential for use in aerospace, automotive industries, and electronics, where durability and resistance to environmental factors are critical.

In the pharmaceutical sector, Diflumetorim has shown potential as a precursor for drug development. Its ability to form stable complexes with biologically relevant molecules has led to investigations into its role in drug delivery systems. Recent research indicates that it could serve as a scaffold for creating targeted drug carriers, improving therapeutic efficacy while minimizing side effects.

The environmental impact of Diflumetorim is another area of active research. Studies have examined its biodegradability and toxicity profiles, with findings suggesting that it poses minimal risk to ecosystems when properly managed. This makes it a safer alternative to some traditional chemicals used in industrial processes.

Looking ahead, the future of Diflumetorim appears bright as researchers continue to unlock its full potential. Collaborative efforts between academia and industry are expected to drive innovation, leading to new applications across diverse sectors.